Cas no 89371-42-6 (N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine)
N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine is a chiral amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its key structural features include a benzyloxycarbonyl (Cbz) protecting group and a phenylpropyl side chain, enhancing its utility in selective peptide coupling and modification. The (S)-configuration ensures stereochemical precision, making it valuable for asymmetric synthesis. This compound is particularly advantageous in solid-phase peptide synthesis (SPPS) due to its stability under standard conditions and compatibility with orthogonal protecting group strategies. Its well-defined reactivity and high purity make it a reliable intermediate for constructing complex peptides and bioactive molecules.
89371-42-6 structure
Product Name:N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine
CAS No:89371-42-6
MF:C20H23NO4
MW:341.40092587471
CID:993704
PubChem ID:14804503
Update Time:2025-05-20
N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine Chemical and Physical Properties
Names and Identifiers
-
- N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine
- (2S)-2-[[(2S)-1-oxo-4-phenyl-1-phenylmethoxybutan-2-yl]amino]propanoic acid
- DTXSID20564230
- AKOS030242997
- N-[(2S)-1-(Benzyloxy)-1-oxo-4-phenylbutan-2-yl]-L-alanine
- N-[1-(S)-Cbz-3-phenylpropyl]-L-alanine
- 89371-42-6
- SCHEMBL7270101
- DB-320667
- N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine
-
- Inchi: 1S/C20H23NO4/c1-15(19(22)23)21-18(13-12-16-8-4-2-5-9-16)20(24)25-14-17-10-6-3-7-11-17/h2-11,15,18,21H,12-14H2,1H3,(H,22,23)/t15-,18-/m0/s1
- InChI Key: RLFXILKNOGXPCT-YJBOKZPZSA-N
- SMILES: O(CC1C=CC=CC=1)C([C@H](CCC1C=CC=CC=1)N[C@H](C(=O)O)C)=O
Computed Properties
- Exact Mass: 341.16300
- Monoisotopic Mass: 341.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 10
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 524.0±50.0 °C at 760 mmHg
- Flash Point: 270.7±30.1 °C
- Refractive Index: 1.569
- PSA: 75.63000
- LogP: 3.18480
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B286005-25mg |
N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine |
89371-42-6 | 25mg |
$ 190.00 | 2023-04-18 | ||
| TRC | B286005-50mg |
N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine |
89371-42-6 | 50mg |
$ 351.00 | 2023-04-18 | ||
| TRC | B286005-100mg |
N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine |
89371-42-6 | 100mg |
$ 672.00 | 2023-04-18 | ||
| TRC | B286005-250mg |
N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine |
89371-42-6 | 250mg |
$ 1487.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212038-50mg |
N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine, |
89371-42-6 | 50mg |
¥2708.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212038-50 mg |
N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine, |
89371-42-6 | 50mg |
¥2,708.00 | 2023-07-10 |
N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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